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Compound of Interest

Compound Name: Dinaline

Cat. No.: B1595477

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the role of Dinaline as a chemical precursor to CI-994, a
potent histone deacetylase (HDAC) inhibitor. This document provides a comprehensive
overview of the chemical properties of both compounds, a detailed experimental protocol for
the synthesis of CI-994 from a Dinaline-related precursor, and relevant quantitative data.

Introduction to Dinaline and CI-994

Dinaline, also known as 4-amino-N-(2-aminophenyl)benzamide, is an antineoplastic agent that
serves as a key starting material in the synthesis of CI-994 (Tacedinaline).[1][2][3] CI-994 is a
selective inhibitor of class I histone deacetylases (HDACSs), which are crucial enzymes in the
regulation of gene expression.[4][5] By inhibiting HDACs, CI-994 can induce cell cycle arrest,
differentiation, and apoptosis in cancer cells, making it a compound of significant interest in
oncology research.[6][7] The chemical transformation of Dinaline to CI-994 involves the
acetylation of the primary aromatic amine group.

Physicochemical Properties

A summary of the key physicochemical properties of Dinaline and CI-994 is presented below

for easy comparison.
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Property Dinaline Cl1-994 (Tacedinaline)
4-amino-N-(2- 4-(acetylamino)-N-(2-
IUPAC Name _ _ _ _
aminophenyl)benzamide aminophenyl)benzamide
GOE 1734, PD 104208, NSC N-Acetyldinaline, Goe 5549,
Synonyms
328786 PD 123654
CAS Number 58338-59-3 112522-64-2
Molecular Formula C13H13Ns0O C15H15Ns02
Molecular Weight 227.26 g/mol 269.3 g/mol
Appearance Solid Crystalline solid
Purity >98% >98%
Soluble in DMSO to 100 mM, ,
N ) Soluble in DMSO (5 mg/ml)
Solubility Soluble in ethanol to 25 mM
) ) and DMF (1 mg/ml)
(with warming)
PubChem CID 42725 2746

Synthesis of CI-994 from a Dinaline Precursor

The synthesis of CI-994 involves the acetylation of the 4-amino group of a Dinaline-related

precursor. While a direct one-step acetylation of commercially available Dinaline is chemically

feasible, published synthetic routes often involve a multi-step process where the acetyl group is

introduced prior to the final condensation step. However, for the purpose of illustrating the core

transformation, a general experimental protocol for the N-acetylation of an aromatic amine is

provided below, based on established chemical principles and information derived from

synthetic procedures for analogous compounds.

Experimental Protocol: N-acetylation of 4-amino-N-(2-
aminophenyl)benzamide

This protocol describes a representative procedure for the acetylation of the Dinaline core

structure to yield CI-994.
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Materials:

4-amino-N-(2-aminophenyl)benzamide (Dinaline)

o Acetic anhydride

o Pyridine (or another suitable base)

» Dichloromethane (or another suitable solvent)

e Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

« Silica gel for column chromatography

o Ethyl acetate

e Hexanes

Procedure:

e In a clean, dry round-bottom flask, dissolve 4-amino-N-(2-aminophenyl)benzamide (1.0
equivalent) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or
argon).

 To the stirred solution, add pyridine (1.2 equivalents).

e Cool the reaction mixture to 0 °C using an ice bath.

o Slowly add acetic anhydride (1.1 equivalents) dropwise to the cooled solution.

» Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the
progress of the reaction by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by the slow addition of saturated sodium bicarbonate
solution.
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o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane (3 x 50 mL).

o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

» Purify the crude product by silica gel column chromatography using a gradient of ethyl
acetate in hexanes to yield pure 4-(acetylamino)-N-(2-aminophenyl)benzamide (CI-994).

Expected Yield:

While the specific yield for this direct acetylation is not widely reported, similar N-acetylation
reactions of aromatic amines typically proceed with good to excellent yields, often in the range
of 80-95%.

Visualizing the Synthesis and Workflow

The following diagrams, generated using the DOT language, illustrate the chemical
transformation and a logical workflow for the synthesis of CI-994.

Chemical transformation of Dinaline to CI-994.
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Synthesis Workflow
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Logical workflow for the synthesis of CI-994.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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